Cas no 167469-23-0 (2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI))

• Product name: 2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI)
• CAS No: 167469-23-0
• MF: C₆H₁₀N₂S₂
• MW: 174.286998271942
• CID: 110944
• PubChem ID: 45099623

2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedithione,3,6-dimethyl-, (3R-cis)- (9CI)
• (3R,6R)-3,6-DIMETHYLPIPERAZINE-2,5-DITHIONE
• 2,5-Piperazinedithione,3,6-dimethyl-,(3R-cis)-(9CI)
• 167469-23-0
• DTXSID60668004

• Inchi： InChI=1S/C6H10N2S2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m1/s1
• InChI Key： LGYQNKLBFQZNNC-QWWZWVQMSA-N
• SMILES： C[C@H]1NC(=S)[C@@H](C)NC1=S

Computed Properties

• Exact Mass: 174.029
• Monoisotopic Mass: 174.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2A^2